Cas no 911229-38-4 (n-(2-(Ethylamino)ethyl)-2,2,2-trifluoroacetamide)

• Product Name: n-(2-(Ethylamino)ethyl)-2,2,2-trifluoroacetamide
• CAS No: 911229-38-4
• MF: C₆H₁₁F₃N₂O
• MW: 184.159551858902
• CID: 4675309
• Update Time: 2025-10-30

n-(2-(Ethylamino)ethyl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• n-(2-(ethylamino)ethyl)-2,2,2-trifluoroacetamide
• N-[2-(ethylamino)ethyl]-2,2,2-trifluoroacetamide
• Acetamide, N-[2-(ethylamino)ethyl]-2,2,2-trifluoro-
• SNHHYXGDXGMSFU-UHFFFAOYSA-N
• 2,2,2-trifluoro-N-(2-ethylamino-ethyl)-acetamide
• n-(2-(Ethylamino)ethyl)-2,2,2-trifluoroacetamide

• Inchi： 1S/C6H11F3N2O/c1-2-10-3-4-11-5(12)6(7,8)9/h10H,2-4H2,1H3,(H,11,12)
• InChI Key： SNHHYXGDXGMSFU-UHFFFAOYSA-N
• SMILES： FC(C(NCCNCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 146
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 225.0±40.0 °C at 760 mmHg
• Flash Point: 89.9±27.3 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

n-(2-(Ethylamino)ethyl)-2,2,2-trifluoroacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on n-(2-(Ethylamino)ethyl)-2,2,2-trifluoroacetamide

N-(2-(Ethylamino)ethyl)-2,2,2-Trifluoroacetamide: A Comprehensive Overview

N-(2-(Ethylamino)ethyl)-2,2,2-trifluoroacetamide, also known by its CAS number 911229-38-4, is a compound of significant interest in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which combines a trifluoroacetyl group with an ethylaminoethyl side chain. The trifluoroacetyl group contributes to the compound's stability and reactivity, while the ethylaminoethyl side chain enhances its solubility and interaction properties. These features make it a valuable molecule in fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of N-(2-(Ethylamino)ethyl)-2,2,2-trifluoroacetamide typically involves a multi-step process that begins with the preparation of the trifluoroacetyl chloride intermediate. This intermediate is then subjected to nucleophilic substitution reactions with appropriate amines to form the desired product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

One of the most notable applications of N-(2-(Ethylamino)ethyl)-2,2,2-trifluoroacetamide is in the field of drug discovery. Its trifluoromethyl group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Researchers have explored its potential as a building block for developing novel therapeutic agents targeting various diseases, including cancer and infectious disorders. For instance, studies have shown that derivatives of this compound can modulate key enzymes involved in cellular signaling pathways, making them promising candidates for drug development.

In addition to its pharmaceutical applications, N-(2-(Ethylamino)ethyl)-2,2,2-trifluoroacetamide has found utility in agrochemicals. Its ability to interact with biological systems makes it a potential candidate for herbicides or pesticides. Recent research has focused on optimizing its bioavailability and reducing environmental toxicity to ensure sustainable agricultural practices.

The physical properties of N-(2-(Ethylamino)ethyl)-2,2,2-trifluoroacetamide are also worth noting. It exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical reactions and formulations. Furthermore, its stability under standard storage conditions ensures long-term usability without degradation.

From a structural perspective, the molecule's trifluoromethyl group introduces electronic effects that influence its reactivity. The electron-withdrawing nature of the trifluoromethyl group enhances the electrophilic character of the carbonyl carbon, making it more susceptible to nucleophilic attacks. This property is exploited in various organic transformations where selective acylation or amidation is desired.

In conclusion, N-(2-(Ethylamino)ethyl)-2,2,2-trifluoroacetamide (CAS No: 911-38-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with favorable properties that make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.